Cas no 103245-30-3 (4-Isoxazoleacetic acid,3-methyl-, ethyl ester)

4-Isoxazoleacetic acid,3-methyl-, ethyl ester structure
103245-30-3 structure
Product Name:4-Isoxazoleacetic acid,3-methyl-, ethyl ester
CAS No:103245-30-3
MF:C8H11NO3
MW:169.177842378616
CID:125551
PubChem ID:13492099
Update Time:2025-04-18

4-Isoxazoleacetic acid,3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazoleacetic acid,3-methyl-, ethyl ester
    • 4-Isoxazoleaceticacid,3-methyl-,ethylester(9CI)
    • 103245-30-3
    • ethyl 2-(3-methylisoxazol-4-yl)acetate
    • Inchi: 1S/C8H11NO3/c1-3-11-8(10)4-7-5-12-9-6(7)2/h5H,3-4H2,1-2H3
    • InChI Key: KNHBPQRLUBRKRK-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1=CON=C1C)=O

Computed Properties

  • Exact Mass: 169.07393
  • Monoisotopic Mass: 169.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.33
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